BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Physical Properties of 6-Undecanone

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest
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Cat. No.: B1294626

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Undecanone, also known as dipentyl ketone or amyl ketone, is a symmetrical aliphatic
ketone with the chemical formula C11H220.[1][2] This document provides an in-depth technical
overview of the core physical properties of 6-Undecanone. It is intended to serve as a
comprehensive resource for researchers, scientists, and professionals in drug development
who may utilize this compound as a solvent, chemical intermediate, or in other research
applications. The guide details key physical constants, presents experimental protocols for their
determination, and illustrates the relationship between the molecular structure of 6-
undecanone and its physical characteristics.

Chemical Structure and Identification

6-Undecanone is a dialkyl ketone characterized by a carbonyl group located at the sixth
carbon of an eleven-carbon chain.[2] This symmetrical structure influences its physical
properties, such as its moderate polarity and boiling point.

e I[UPAC Name: Undecan-6-one[1]
e Synonyms: Dipentyl ketone, Diamyl ketone, Amyl ketone[1][3]

e CAS Number: 927-49-1[1]
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e Molecular Formula: C11H220[1]

e Molecular Weight: 170.29 g/mol [1][4]

Tabulated Physical Properties

The following tables summarize the key physical properties of 6-Undecanone, providing a

consolidated reference for laboratory applications.

Table 1: Core Physical Constants of 6-Undecanone

Property

Value

Source(s)

Molecular Weight

170.29 g/mol

[1]14]

Physical State

Liquid at room temperature

[1]5]

Appearance

Colorless to pale yellow liquid

[2](31[6]

Odor

Fruity, strong

[2](3]

Table 2: Thermodynamic and Optical Properties of 6-Undecanone

Property Value Conditions Source(s)
Boiling Point 228 °C @ 760 mmHg [L11051[7]
Melting Point 14 -15°C [1][4]

Density 0.831 g/mL @ 25 °C [51[7]
0.826 - 0.836 g/cm3 [1][2]

Refractive Index (n_D) 1.4270 @ 20°C [51[7]
1.424 - 1.430 @ 20 °C [1]

Flash Point 88.33 °C (191 °F) Closed Cup [6][7][8]
Vapor Pressure 0.08 mmHg @ 25 °C

Heat of Vaporization 46.3 kd/mol
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Table 3: Solubility Profile of 6-Undecanone

Solvent Solubility Temperature Source(s)
Insoluble (0.05

Water 25°C [1][2]
mg/mL)

Ethanol Miscible Room Temperature [1][2]

Fats & Non-polar
Soluble [1][2]

solvents

Chloroform Highly Soluble [2]

Acetone Good Solubility [2]

Structure-Property Relationships

The physical properties of 6-Undecanone are a direct consequence of its molecular structure.
The long, non-polar pentyl chains on either side of the carbonyl group dominate its character,
leading to its low solubility in water. The polar carbonyl group, however, allows for dipole-dipole
interactions, resulting in a higher boiling point than non-polar alkanes of similar molecular
weight.
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Molecular Structure of 6-Undecanone

CH3(CH2)4-C(=0)-(CH2)4CH3

Polar Carbonyl Group (C=0) Non-polar Alkyl Chains (C5H11)

Dipole-Dipole Interactions Dominant Hydrophobic Character

Resulting Physical Properties

Higher Boiling Point Low Water Solubility
(than equivalent alkanes) High Solubility in Organic Solvents

Click to download full resolution via product page
Caption: Relationship between 6-Undecanone'’s structure and its physical properties.

Experimental Protocols

The following are detailed methodologies for the determination of key physical properties of 6-
Undecanone. These protocols are based on standard organic chemistry laboratory techniques.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:
e Thiele tube

e Thermometer (-10 to 250 °C)
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o Small test tube (e.g., Durham tube)

o Capillary tube (sealed at one end)

o Heat-resistant mineral oil or silicone oil

e Bunsen burner or heating mantle

e Stand and clamps

Procedure:

o Sample Preparation: Fill the small test tube to a depth of approximately 1-2 cm with 6-
Undecanone.

o Capillary Insertion: Place the capillary tube into the test tube with the open end submerged in
the liquid and the sealed end protruding above the surface.[5]

o Assembly: Attach the test tube to the thermometer using a rubber band or wire, ensuring the
bulb of the thermometer is level with the sample.

e Heating: Immerse the assembly in the Thiele tube containing the heating oil, making sure the
sample is below the oil level.[9]

o Observation: Gently heat the side arm of the Thiele tube.[5] Observe the capillary tube. A
slow, steady stream of bubbles will emerge as the liquid's vapor pressure increases.

o Measurement: When a rapid and continuous stream of bubbles emerges, remove the heat
source. The boiling point is the temperature at which the bubbling ceases and the liquid just
begins to be drawn back into the capillary tube.[5][9] Record this temperature.
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1. Prepare Sample:
Fill small tube with 6-Undecanone.

l

2. Assemble Apparatus:
Insert inverted capillary tube.
Attach tube to thermometer.

l

3. Heat System:
Immerse assembly in Thiele tube oil bath.
Gently heat the side arm.

l

4. Observe Bubbles:
Watch for a rapid, continuous stream
of bubbles from the capillary tube.

l

5. Cool and Measure:
Remove heat. Record temperature when liquid
just enters the capillary tube.

Result: Boiling Point of 6-Undecanone

Click to download full resolution via product page

Caption: Experimental workflow for boiling point determination.

Density Measurement

Density is the mass per unit volume of a substance.
Apparatus:

o Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance
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e Analytical balance (readable to +0.001 g)

e Pipette

o Constant temperature bath (optional, for high precision)
Procedure:

o Mass of Empty Container: Accurately weigh a clean, dry pycnometer or graduated cylinder
and record its mass (m1).[7][10]

e Volume of Liquid: Fill the container with a known volume of 6-Undecanone (e.g., 5.00 mL).
For a pycnometer, fill it completely.

» Mass of Filled Container: Weigh the container with the 6-Undecanone and record the new
mass (mz).[10]

» Calculation:
o Mass of liquid (m_liquid) = m2 - m1
o Density (p) = m_liquid / Volume

o Ensure all measurements are taken at a constant, recorded temperature.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property and an indicator of purity.

Apparatus:

» Abbe Refractometer
e Dropper or pipette

e Lint-free tissue

e Acetone or ethanol (for cleaning)
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o Constant temperature water circulator (for precise measurements)
Procedure:

» Calibration: Calibrate the refractometer using a standard with a known refractive index, such
as distilled water.

o Cleaning: Ensure the prism surfaces of the refractometer are clean and dry. Clean with a soft
tissue moistened with acetone or ethanol.[2]

o Sample Application: Place 2-3 drops of 6-Undecanone onto the lower prism surface.[11]

o Measurement: Close the prisms. Look through the eyepiece and adjust the control knob until
the boundary between the light and dark fields is sharp and centered on the crosshairs.[1]

o Reading: Read the refractive index value from the scale. Record the temperature at which
the measurement was taken, as refractive index is temperature-dependent.

Solubility Determination

This protocol determines the qualitative solubility of 6-Undecanone in various solvents.
Apparatus:

e Small test tubes

o Graduated pipettes or droppers

o Vortex mixer (optional)

Procedure:

o Sample Preparation: In separate test tubes, place a small, measured amount of 6-
Undecanone (e.g., 0.1 mL).

e Solvent Addition: To each test tube, add a specific solvent (e.g., water, ethanol) in small
increments (e.g., 0.3 mL at a time), up to a total of 3 mL.[12]
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o Observation: After each addition, shake the test tube vigorously.[13] Observe whether the 6-
Undecanone dissolves completely to form a single, clear phase (soluble), forms two distinct
layers (insoluble), or partially dissolves.

» Classification: Record the compound as soluble, partially soluble, or insoluble for each
solvent tested.

Safety and Handling

6-Undecanone should be handled in a well-ventilated area, away from ignition sources. It is
advisable to wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat.[6] While not classified as a hazardous substance under GHS, it may
cause irritation to the eyes, respiratory system, and skin.[8] For detailed safety information,
refer to the Safety Data Sheet (SDS).[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1294626#physical-properties-of-6-undecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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